Cas no 1006320-20-2 (4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine)

4-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine is a specialized pyrimidine derivative featuring a pyrazole substituent and a hydrazinyl functional group. Its structural complexity, including the trifluoromethyl moiety, enhances its potential as a versatile intermediate in medicinal chemistry and agrochemical synthesis. The hydrazinyl group offers reactivity for further derivatization, while the trifluoromethyl group contributes to improved metabolic stability and lipophilicity. This compound is particularly valuable in the development of heterocyclic scaffolds for pharmaceutical research, where its unique substitution pattern may enable targeted biological activity. Its well-defined structure ensures reproducibility in synthetic applications, making it a reliable choice for exploratory studies in drug discovery and material science.
4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine structure
1006320-20-2 structure
Product Name:4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine
CAS No:1006320-20-2
MF:C11H13F3N6
MW:286.256331205368
MDL:MFCD04970351
CID:3059529
PubChem ID:19616885
Update Time:2025-06-09

4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • <br>4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazino-6-(trifluoromethyl)pyrimid ine
    • 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine
    • MDL: MFCD04970351
    • Inchi: 1S/C11H13F3N6/c1-3-20-6(2)7(5-16-20)8-4-9(11(12,13)14)18-10(17-8)19-15/h4-5H,3,15H2,1-2H3,(H,17,18,19)
    • InChI Key: VWIRIHHAVBOPBV-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2C=NN(CC)C=2C)=NC(NN)=N1)(F)F

Computed Properties

  • Exact Mass: 286.115379g/mol
  • Monoisotopic Mass: 286.115379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 286.26g/mol
  • XLogP3: 1.4
  • Topological Polar Surface Area: 81.6Ų

4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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